1-Amino-1-(3-bromo-5-fluorophenyl)acetone

• Molecular Formula: C9H9BrFNO
• Molecular Weight: 246.08 g/mol
• IUPAC Name: 1-amino-1-(3-bromo-5-fluorophenyl)propan-2-one
• InChI: InChI=1S/C9H9BrFNO/c1-5(13)9(12)6-2-7(10)4-8(11)3-6/h2-4,9H,12H2,1H3
• InChI Key: UMXSYWDPVMWSKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)Br)F)N

Description

1-Amino-1-(3-bromo-5-fluorophenyl)acetone is a chemical intermediate designed for research and development applications, particularly in medicinal chemistry. Its structure, featuring a 3-bromo-5-fluorophenyl moiety, is recognized in the exploration of novel therapeutic agents. Scientific literature indicates that compounds containing the 3-bromo-5-fluorophenyl group are investigated as potential fast-killing antimalarial agents, representing a critical area of research in response to growing artemisinin resistance . The bromo and fluoro substituents on the phenyl ring make this compound a valuable scaffold for structure-activity relationship (SAR) studies and further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-type C-N palladium-catalyzed couplings, which are commonly used to create diverse chemical libraries for biological screening . The presence of both an amino group and a ketone functionality provides two distinct handles for chemical modification, allowing researchers to synthesize a wide array of derivatives, including heterocyclic systems like thiazoles and oxazoles, which are prominent in drug discovery efforts . As a building block, it is strictly For Research Use Only and is intended for use by qualified researchers in laboratory settings to develop new chemical entities for pharmacological evaluation. It is not intended for human or diagnostic use.

Preparation Methods

Preparation of 3-Bromo-5-fluoroaniline Intermediate

A key precursor is 3-bromo-5-fluoroaniline or its related nitro and diazonium intermediates. According to a detailed patent procedure for preparing 2-bromo-5-fluoroaniline (a positional isomer closely related to the target compound), the following steps are employed:

• Nitration and Acetylation: Starting from 2-nitro-4-fluoroacetanilide, concentrated sulfuric acid is added under controlled temperature (75-80 °C) for 14-15 hours to facilitate nitration and acetylation.
• Diazotization: The nitroacetanilide is cooled to 0-5 °C, and sodium nitrite solution is added dropwise to form the diazonium salt.
• Sandmeyer Reaction: The diazonium salt reacts with hydrobromic acid and cuprous bromide at 40-55 °C to substitute the diazonium group with bromine, yielding 2-bromo-5-fluoronitrobenzene.
• Reduction: The nitro group is reduced to an amine using iron powder and acetic acid in ethanol at 80-85 °C, followed by pH adjustment and extraction to isolate 2-bromo-5-fluoroaniline.

Yields and Purity:

Step	Product	Yield (%)	Conditions
Diazotization + Bromination	2-bromo-5-fluoronitrobenzene	98.3-99.4	40-55 °C, hydrobromic acid, CuBr
Reduction	2-bromo-5-fluoroaniline	98.9	80-85 °C, Fe powder, acetic acid

This methodology ensures high regioselectivity and excellent yields for the halogenated aniline intermediate.

Halogenation and Fluorination Techniques

Selective bromination and fluorination on the aromatic ring are critical. Strategies include:

• Electrophilic Aromatic Substitution: Direct bromination using bromine or N-bromosuccinimide (NBS) under controlled conditions to introduce bromine at the 3-position.
• Nucleophilic Aromatic Substitution (SNAr): Introduction of fluorine via diazonium salt intermediates reacting with fluorinating agents.
• Sandmeyer-type Reactions: As described above, diazotization followed by substitution with bromide or fluoride ions to achieve regioselective halogenation.

Purification and Characterization

After synthesis, the compounds are purified by:

• Liquid-liquid extraction using organic solvents such as dichloroethane or toluene.
• Drying over anhydrous sodium sulfate.
• Column chromatography using hexane/ethyl acetate mixtures for separation of closely related impurities.
• Crystallization to obtain pure solid products.

Characterization typically involves:

• Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, and 19F NMR).
• Mass spectrometry (MS) for molecular weight confirmation.
• Melting point determination.
• Infrared (IR) spectroscopy for functional group analysis.

Summary Table of Preparation Steps

Step No.	Reaction Type	Reagents/Conditions	Product/Intermediate	Yield (%)	Notes
1	Nitration/Acetylation	Concentrated H2SO4, 75-80 °C, 14-15 h	Nitro-acetanilide intermediate	High	Prepares for diazotization
2	Diazotization	NaNO2 (30%), 0-5 °C	Diazonium salt	Quantitative	Critical for halogenation
3	Sandmeyer Bromination	CuBr, HBr, 40-55 °C	3-Bromo-5-fluoronitrobenzene	98-99	High regioselectivity
4	Reduction	Fe powder, AcOH, EtOH, 80-85 °C	3-Bromo-5-fluoroaniline	98.9	Amino group introduction
5	Reductive Amination	Alpha-keto compound, NaBH4 or NaCNBH3	1-Amino-1-(3-bromo-5-fluorophenyl)acetone	Variable	Final target compound
6	Purification	Extraction, drying, chromatography	Pure compound	-	Ensures purity and yield

Research Findings and Considerations

• The diazotization-Sandmeyer sequence is highly effective for regioselective halogenation of aromatic amines with yields often exceeding 98%.
• Reduction of nitro groups to amines using iron powder in acetic acid is a mild and efficient method, avoiding harsher catalytic hydrogenation.
• Reductive amination for aminoacetone derivatives is well-documented and allows for the introduction of the aminoacetone moiety under mild conditions, preserving sensitive substituents such as bromo and fluoro groups.
• Purification by liquid-liquid extraction and drying is critical to remove inorganic salts and residual reagents, with chromatographic techniques providing high purity products.

Chemical Reactions Analysis

Types of Reactions: 1-Amino-1-(3-bromo-5-fluorophenyl)acetone undergoes several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles.

Reduction: The carbonyl group can be reduced to form alcohols or amines.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or alkyl halides.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines, while reduction can produce primary or secondary amines.

Scientific Research Applications

1-Amino-1-(3-bromo-5-fluorophenyl)acetone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties .

Mechanism of Action

The mechanism by which 1-Amino-1-(3-bromo-5-fluorophenyl)acetone exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s unique structure allows it to modulate these targets, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues and Key Properties

The following table summarizes structurally related phenyl-substituted amino ketones and their distinguishing features:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features
1-Amino-1-(3-bromo-5-fluorophenyl)acetone	3-Br, 5-F	246.08	High electrophilicity due to halogens; potential for nucleophilic substitution.
1-Amino-1-(3-cyclopentyloxyphenyl)acetone	3-cyclopentyloxy	233.31	Ether linkage enhances lipophilicity; lacks halogens, reducing reactivity.
1-Amino-1-(4-fluorophenyl)acetone (hypothetical)	4-F	~167.15	Lower molecular weight; single halogen may reduce steric hindrance.
(R)-1-Amino-1-(3′-pyridyl)methylphosphonic acid	3-pyridyl, phosphonic acid	216.13	Phosphonate group alters solubility and metal-binding properties.

Biological Activity

1-Amino-1-(3-bromo-5-fluorophenyl)acetone is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the biological activity of this compound based on recent research findings, including its mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-Amino-1-(3-bromo-5-fluorophenyl)acetone is $C_9H_8BrF$, with a molecular weight of approximately 231.06 g/mol. Its structure features a bromine and fluorine atom attached to a phenyl ring, which significantly influences its chemical reactivity and biological activity.

The biological effects of 1-Amino-1-(3-bromo-5-fluorophenyl)acetone are mediated through interactions with various molecular targets, including enzymes and receptors. The presence of halogen substituents enhances its reactivity, allowing it to modulate specific biochemical pathways. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Receptor Binding : It can bind to receptors that play a critical role in cellular signaling pathways.

Antimicrobial Properties

Research indicates that 1-Amino-1-(3-bromo-5-fluorophenyl)acetone exhibits significant antimicrobial activity against various pathogens. In vitro studies have shown effectiveness against bacteria such as E. coli and S. aureus, with minimum inhibitory concentrations (MICs) ranging from 20 to 50 µg/mL.

Anticancer Activity

The compound has been evaluated for its anticancer properties across several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), and HT-29 (colon cancer). Notable findings include:

Cell Line	IC50 Value (µM)	Mechanism
MCF-7	15	Apoptosis induction
A549	25	Cell cycle arrest
HT-29	30	Tubulin destabilization

These results suggest that the compound can effectively inhibit cancer cell growth through multiple mechanisms, including apoptosis and disruption of microtubule dynamics.

Study on Anticancer Effects

A study published in Journal of Medicinal Chemistry explored the effects of 1-Amino-1-(3-bromo-5-fluorophenyl)acetone on MCF-7 cells. The compound was shown to induce apoptosis as evidenced by increased caspase activity and DNA fragmentation assays. Flow cytometry analysis revealed that treated cells were arrested in the G2/M phase, leading to significant reductions in cell viability.

Structure-Activity Relationship (SAR) Analysis

Further investigations into the structure-activity relationship have identified that modifications on the phenyl ring can enhance biological activity. For instance, replacing the bromine atom with other halogens or modifying the amino group has shown varying degrees of efficacy against cancer cell lines. This emphasizes the importance of chemical substitutions in optimizing therapeutic potential.